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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of

dichlorofluoromethane (CHCl2F), also known as HCFC-21 or Freon 21, in organic solvents.

Dichlorofluoromethane is a hydrochlorofluorocarbon with applications as a refrigerant,

solvent, and blowing agent. A thorough understanding of its solubility characteristics is

essential for its use in chemical synthesis, purification processes, and formulation

development. This document compiles available solubility data, presents detailed experimental

protocols for determining solubility, and offers visual representations of experimental workflows

to aid researchers in their laboratory work. While qualitative data is available, this guide also

highlights the notable scarcity of comprehensive quantitative solubility data for

dichlorofluoromethane across a wide range of common organic solvents in publicly

accessible literature.

Introduction to Dichlorofluoromethane
Dichlorofluoromethane is a colorless, non-flammable gas at standard conditions with a slight

ethereal odor. It is chemically represented as CHCl2F. Its physical and chemical properties are

summarized in the table below.
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Property Value

Chemical Formula CHCl2F

Molar Mass 102.92 g/mol

Boiling Point 8.9 °C

Melting Point -135 °C

Vapor Pressure 160 kPa at 20 °C

Solubility of Dichlorofluoromethane in Organic
Solvents
The principle of "like dissolves like" generally governs the solubility of substances. As a polar

molecule, dichlorofluoromethane is expected to be soluble in polar organic solvents.

Qualitative Solubility
Qualitative assessments indicate that dichlorofluoromethane is soluble in a variety of organic

solvents. These include:

Alcohols (e.g., ethanol)[1]

Ethers (e.g., diethyl ether)[1]

Halogenated hydrocarbons (e.g., carbon tetrachloride)

Carboxylic acids (e.g., acetic acid)

Ethers (e.g., dioxane)

Quantitative Solubility Data
Despite its industrial relevance, there is a significant lack of comprehensive, publicly available

quantitative data on the solubility of dichlorofluoromethane in common organic solvents. The

following table summarizes the limited quantitative data found in the literature.
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Solvent Temperature (°C) Solubility

Acetic Acid Not Specified 69 parts / 100 parts

Dioxane Not Specified 108 parts / 100 parts

The scarcity of data underscores the need for experimental determination of

dichlorofluoromethane's solubility in a broader range of solvents to support various research

and development activities.

Experimental Protocols for Determining Gas
Solubility
Accurate determination of the solubility of a gas like dichlorofluoromethane in a liquid solvent

requires precise and well-controlled experimental procedures. Several methods can be

employed, with the choice depending on the required accuracy, the properties of the gas and

solvent, and the available equipment. The following are detailed protocols for common methods

used to determine the solubility of gases in liquids.

Gravimetric Method
This method is based on measuring the mass of gas absorbed by a known mass of solvent at a

specific temperature and pressure.

3.1.1. Materials and Equipment

High-precision analytical balance (microbalance)

Pressurized vessel with a gas inlet and outlet

Temperature-controlled bath or chamber

Pressure transducer

Vacuum pump

Source of high-purity dichlorofluoromethane
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Degassed organic solvent

3.1.2. Procedure

Solvent Degassing: Degas the organic solvent to remove any dissolved gases, which can be

achieved by methods such as sparging with an inert gas (e.g., helium or argon), freeze-

pump-thaw cycles, or sonication under vacuum.

Sample Preparation: Place a known mass of the degassed solvent into the pressurized

vessel.

System Evacuation: Evacuate the vessel to remove any residual air.

Gas Introduction: Introduce dichlorofluoromethane into the vessel at a controlled pressure.

Equilibration: Allow the system to reach equilibrium at a constant temperature. This is

achieved when the mass reading on the analytical balance stabilizes, indicating that no more

gas is being absorbed by the solvent.

Mass Measurement: Record the final mass of the solution.

Calculation: The mass of the dissolved dichlorofluoromethane is the difference between

the final and initial mass readings. The solubility can then be expressed in various units,

such as grams of solute per 100 grams of solvent or mole fraction.

Volumetric (Gas Absorption) Method
This method involves measuring the volume of gas that dissolves in a known volume of solvent

at a constant temperature and pressure.

3.2.1. Materials and Equipment

Gas burette

Absorption pipette or vessel

Manometer
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Temperature-controlled water bath

Stirring mechanism (e.g., magnetic stirrer)

Vacuum pump

Source of high-purity dichlorofluoromethane

Degassed organic solvent

3.2.2. Procedure

Solvent Degassing: Degas the organic solvent as described in the gravimetric method.

Apparatus Setup: Fill the gas burette with dichlorofluoromethane and place a known

volume of the degassed solvent in the absorption pipette.

System Equilibration: Bring the entire apparatus to the desired experimental temperature

using the water bath.

Gas-Liquid Contact: Allow a measured volume of dichlorofluoromethane from the burette

to come into contact with the solvent in the absorption pipette.

Dissolution and Measurement: Vigorously shake or stir the mixture to facilitate the dissolution

of the gas. The volume of gas absorbed is determined by the change in the gas volume in

the burette at constant pressure.

Equilibrium Confirmation: Continue to add small increments of gas until no further significant

absorption is observed, indicating that the solution is saturated.

Calculation: The total volume of gas absorbed is used to calculate the solubility, often

expressed as the Bunsen coefficient or Ostwald coefficient.

Gas Chromatography (GC) Method
Gas chromatography can be a rapid and accurate method for determining the solubility of

volatile compounds. This method typically involves analyzing the headspace or the liquid phase

of a gas-solvent equilibrium system.
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3.3.1. Materials and Equipment

Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID or

Thermal Conductivity Detector - TCD)

Headspace autosampler (optional but recommended for precision)

Sealed vials of known volume

Gas-tight syringe

Temperature-controlled incubator or shaker

Source of high-purity dichlorofluoromethane

Degassed organic solvent

Calibration standards

3.3.2. Procedure

Preparation of Standards: Prepare a series of calibration standards by dissolving known

amounts of dichlorofluoromethane in the organic solvent of interest.

Sample Preparation: In a sealed vial of known volume, place a known amount of the organic

solvent.

Gas Introduction: Introduce a known amount of dichlorofluoromethane gas into the vial.

Equilibration: Place the vial in a temperature-controlled incubator and agitate it until phase

equilibrium is reached between the liquid and gas (headspace) phases.

Analysis:

Headspace Analysis: A known volume of the headspace gas is injected into the GC. The

concentration of dichlorofluoromethane in the gas phase is determined by comparing

the peak area to the calibration curve.
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Liquid Phase Analysis: A known volume of the liquid phase is injected into the GC to

determine the concentration of dichlorofluoromethane in the solvent.

Calculation: The solubility is determined from the concentrations of dichlorofluoromethane
in the gas and liquid phases at equilibrium, often expressed in terms of a partition coefficient

or Henry's Law constant.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

the solubility of dichlorofluoromethane in an organic solvent using a generic method.

Preparation Experiment Data Analysis

1. Solvent Degassing 2. Apparatus Preparation 3. Weighing of Solvent 4. Introduction of
Dichlorofluoromethane

5. System Equilibration
(Constant T & P)

6. Measurement of
Mass/Volume/Concentration 7. Data Recording 8. Solubility Calculation 9. Final Solubility Data

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of dichlorofluoromethane
solubility.

Conclusion
This technical guide has provided an overview of the solubility of dichlorofluoromethane in

organic solvents. While qualitative information suggests its solubility in several common organic

solvents, there is a clear and significant gap in the availability of comprehensive quantitative

solubility data in the public domain. The detailed experimental protocols for gravimetric,

volumetric, and gas chromatography methods provided herein are intended to empower

researchers to generate this much-needed data. The generation of a robust and

comprehensive dataset on the solubility of dichlorofluoromethane will be invaluable for its

continued and safe use in various scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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